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Compound of Interest

Compound Name: Dibac

Cat. No.: B8683951 Get Quote

Introduction

DiBAC₄(3) (Bis-(1,3-dibutylbarbituric acid)trimethine oxonol) is a slow-response, voltage-

sensitive fluorescent dye widely utilized by researchers, scientists, and drug development

professionals to measure changes in cell membrane potential.[1][2] This anionic dye enters

depolarized cells, binds to intracellular membranes, and exhibits enhanced fluorescence.

Conversely, in hyperpolarized cells, the dye is largely excluded, resulting in lower fluorescence.

This property makes DiBAC₄(3) a valuable tool for studying ion channel activity, screening

drugs, and assessing cellular excitability in various cell types, including cardiac and neural

cells.[3] It is also employed in toxicology studies to evaluate the impact of substances on cell

membrane potential.[3]

This document provides detailed protocols for the preparation of DiBAC₄(3) stock and working

solutions, along with essential information on its properties and handling.

Properties of DiBAC₄(3)
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Property Value

Molecular Formula C₂₇H₄₀N₄O₆

Molecular Weight 516.6 g/mol [4]

Appearance Orange solid[5]

Excitation Maximum ~490 nm[3][4][6][7]

Emission Maximum ~516 nm[4][5]

Solubility
Soluble in DMSO, ethanol, and

dimethylformamide (DMF)[4][8]

Preparation of DiBAC₄(3) Stock Solution
Proper preparation of a concentrated stock solution is crucial for accurate and reproducible

experimental results. Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent.

[3][4][6][9]

Materials:
DiBAC₄(3) solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber vials

Vortex mixer

Sonicator (recommended)[10]

Protocol:
Calculate the required mass of DiBAC₄(3): To prepare a stock solution of a desired

concentration (e.g., 10 mM), use the following formula: Mass (g) = Concentration (mol/L) x

Volume (L) x Molecular Weight ( g/mol )

Dissolve DiBAC₄(3) in DMSO:
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Bring the DiBAC₄(3) vial to room temperature before opening.

Add the appropriate volume of DMSO to the vial containing the solid DiBAC₄(3) to achieve

the desired concentration. Stock solution concentrations typically range from 1 mM to 40

mM.[3][6][9]

Vortex thoroughly to dissolve the solid. Sonication may be beneficial to ensure complete

dissolution.[3][10]

Aliquot and Store:

Aliquot the stock solution into smaller, single-use volumes in microcentrifuge tubes or

amber vials to avoid repeated freeze-thaw cycles.[6][9][10]

Store the aliquots at -20°C or -80°C, protected from light.[6][9]

When stored properly, the stock solution in DMSO is stable for at least one year at -80°C.

[3]

Stock Solution Preparation Table:
Desired Stock
Concentration

Mass of DiBAC₄(3) for 1
mL

Volume of DMSO

1 mM 0.517 mg 1 mL

5 mM 2.585 mg 1 mL

10 mM 5.17 mg 1 mL

40 mM 20.68 mg 1 mL

Preparation of DiBAC₄(3) Working Solution
The working solution is prepared by diluting the stock solution in a suitable aqueous buffer or

cell culture medium. The final concentration of the working solution will depend on the specific

cell type and experimental design.

Materials:
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DiBAC₄(3) stock solution

Appropriate aqueous buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM

HEPES, Krebs-Ringer-HEPES (KRH) buffer, or cell culture medium)[7][9]

Sterile conical tubes or microcentrifuge tubes

Protocol:
Determine the final working concentration: The optimal working concentration should be

determined empirically for each cell type and application, but typically ranges from 100 nM to

40 µM.[6][7][9] High concentrations may be toxic to cells.[3]

Dilute the stock solution:

Thaw an aliquot of the DiBAC₄(3) stock solution and bring it to room temperature.

Dilute the stock solution into the desired buffer or medium to the final working

concentration. For example, to prepare 1 mL of a 5 µM working solution from a 10 mM

stock solution, add 0.5 µL of the stock solution to 999.5 µL of buffer.

It is recommended to prepare the working solution fresh on the day of the experiment and

keep it protected from light.[6][9]

Working Solution Concentration Ranges for Different
Applications:

Application Typical Working Concentration

Cell-based assays (e.g., HEK293 cells) 100 nM - 5 µM[3][7]

Whole organism imaging (e.g., planarians) ~0.1 ng/µL (~0.19 µM)[11]

General cell staining 1 - 5 µM[3]

High-throughput screening 10 - 40 µM[6][9]

Experimental Workflow

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8683951?utm_src=pdf-body
https://www.glpbio.com/dibac4-3.html
https://file.medchemexpress.com/batch_PDF/HY-101892/DiBAC4-3-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/DiBAC4_3_.html
https://www.glpbio.com/dibac4-3.html
https://file.medchemexpress.com/batch_PDF/HY-101892/DiBAC4-3-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/dibac4%283%29
https://www.benchchem.com/product/b8683951?utm_src=pdf-body
https://www.medchemexpress.com/DiBAC4_3_.html
https://file.medchemexpress.com/batch_PDF/HY-101892/DiBAC4-3-DataSheet-MedChemExpress.pdf
https://www.targetmol.com/compound/dibac4%283%29
https://www.glpbio.com/dibac4-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10468776/
https://www.targetmol.com/compound/dibac4%283%29
https://www.medchemexpress.com/DiBAC4_3_.html
https://file.medchemexpress.com/batch_PDF/HY-101892/DiBAC4-3-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8683951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the general workflow for preparing DiBAC₄(3) solutions and

performing a cell-based membrane potential assay.

Solution Preparation Cell-Based Assay

Weigh solid DiBAC₄(3)

Dissolve in DMSO
(1-40 mM)

Aliquot and store stock solution
(-20°C or -80°C, protected from light)

Dilute stock solution in
-aqueous buffer to working
-concentration (0.1-40 µM)

Seed and culture cells

Add DiBAC₄(3) working solution to cells

Incubate for 15-60 minutes at 37°C
(protected from light)

Optional: Wash cells to remove unbound dye

Measure fluorescence
(Ex/Em = ~490/516 nm)

Click to download full resolution via product page

Caption: Workflow for DiBAC₄(3) solution preparation and cell staining.

Signaling Pathway Logic
The mechanism of action of DiBAC₄(3) is based on its voltage-sensitive distribution across the

plasma membrane.
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Caption: Mechanism of DiBAC₄(3) in response to membrane potential changes.

Important Considerations
Photosensitivity: DiBAC₄(3) is light-sensitive. All steps involving the dye should be performed

in the dark or under low-light conditions to prevent photobleaching and degradation.[3]

Toxicity: While generally safe at typical working concentrations, higher concentrations of

DiBAC₄(3) can be cytotoxic. It is essential to optimize the concentration for each specific cell

type to minimize off-target effects.[3]

Calibration: For quantitative measurements of membrane potential, it is recommended to

generate a calibration curve using potassium ionophores like valinomycin or gramicidin to set

known membrane potentials.

Aqueous Solubility: DiBAC₄(3) has poor solubility in aqueous buffers. To achieve maximum

solubility, it is crucial to first dissolve it in an organic solvent like DMSO before diluting it into

the aqueous buffer of choice.[4] Aqueous solutions should not be stored for more than one

day.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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